Cas no 688781-65-9 (1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)-)

• Product Name: 1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)-
• CAS No: 688781-65-9
• MF: C₁₃H₈ClN₃O₃
• MW: 289.673921585083
• CID: 3221846
• PubChem ID: 58733267
• Update Time: 2025-04-21

1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)- Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)-
• SCHEMBL13288378
• 688781-65-9
• 1h-indazole,5-(2-chloro-4-nitrophenoxy)-

• Inchi： 1S/C13H8ClN3O3/c14-11-6-9(17(18)19)1-4-13(11)20-10-2-3-12-8(5-10)7-15-16-12/h1-7H,(H,15,16)
• InChI Key： BBPKANFPTATNOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC2=C(C=NN2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.0254188Da
• Monoisotopic Mass: 289.0254188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.7Ų